Cas no 1803945-14-3 (2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1803945-14-3
• MF: C₉H₅ClF₄N₂O
• MW: 268.595414876938
• CID: 4830185
• Update Time: 2025-05-19

2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H5ClF4N2O/c10-4-7-6(11)3-5(1-2-15)8(16-7)17-9(12,13)14/h3H,1,4H2
• InChI Key： HSGJTRLSPNWJLX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(CC#N)C(=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1803945-14-3)

2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1803945-14-3, possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a chloromethyl moiety, a fluoro substituent, and a trifluoromethoxy group, along with an acetonitrile side chain, endows it with distinct chemical properties that are exploitable in drug discovery and development.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring itself is electron-deficient due to the presence of nitrogen, making it highly reactive and susceptible to nucleophilic substitution reactions. This reactivity is further enhanced by the electron-withdrawing effects of the fluoro and trifluoromethoxy groups, which can modulate the electronic properties of the ring and influence its interaction with biological targets.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacological properties, including increased lipophilicity and resistance to enzymatic degradation. The specific arrangement of the fluoro and trifluoromethoxy groups in 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile suggests that it may exhibit such enhanced properties, making it a promising candidate for further exploration in medicinal chemistry.

One of the most notable features of this compound is its chloromethyl group. The chloromethyl functionality is a versatile handle that can be readily transformed into other functional groups through nucleophilic addition reactions. This reactivity allows for the facile introduction of various side chains or pharmacophores into the molecule, enabling the synthesis of diverse libraries of compounds for high-throughput screening. Such transformations are crucial in drug discovery pipelines, where rapid and efficient synthesis of analogs is essential for identifying lead compounds with optimal biological activity.

The acetonitrile side chain in 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile also contributes to its overall chemical behavior. Acetonitrile is a polar aprotic solvent that can influence reaction mechanisms and product distributions in organic synthesis. Its presence may facilitate certain types of reactions while inhibiting others, thereby guiding the synthetic pathway toward desired products. Additionally, acetonitrile-based solvents are commonly used in spectroscopic studies due to their transparency in various regions of the electromagnetic spectrum, making them ideal for techniques such as NMR and mass spectrometry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging quantum mechanical calculations and molecular modeling techniques, scientists can gain insights into how different structural features interact with biological targets at the atomic level. In the case of 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile, computational studies have suggested that its unique arrangement of functional groups may make it a potent inhibitor of certain enzymes or receptors implicated in human diseases. These predictions provide a rational basis for designing experiments aimed at validating such hypotheses.

The compound's potential applications extend beyond traditional small-molecule drug discovery. It has shown promise as a building block for more complex scaffolds in materials science and agrochemical research. For instance, fluorinated pyridines are increasingly being explored as components in advanced materials due to their ability to impart specific electronic or optical properties. Similarly, in agrochemistry, fluorinated compounds often exhibit enhanced pesticidal or herbicidal activity, making them valuable candidates for developing next-generation crop protection agents.

In conclusion,2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1803945-14-3) represents a fascinating molecule with multiple potential applications across various scientific disciplines. Its unique structural features—particularly the combination of a chloromethyl, fluoro, and trifluoromethoxy substituents—make it an attractive intermediate for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new methodologies for leveraging fluorinated compounds in drug discovery and materials science,2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-acetonitrile is poised to play an important role in shaping these fields.